Cas no 52117-69-8 (Pinobanksin 3-acetate)

• Product Name: Pinobanksin 3-acetate
• CAS No: 52117-69-8
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• MDL: MFCD20260453
• CID: 372038
• PubChem ID: 148556
• Update Time: 2025-04-19

Pinobanksin 3-acetate Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R,3R)-
• Pinobanksin Acetate
• [(2R,3R)-5,7-dihydroxy-4-oxo-2-phenyl-2,3-dihydrochromen-3-yl] acetate
• 3-O-Acetylpinobanksin
• 3-acetoxy-5,7-dihydroxyflavanone
• 3-acetoxypinocembrin
• 3-Acetylpinobanksin
• Pinobanksin 3-O-acetate
• Pinobanksin-3-acetate
• Pinobanksin-3-O-acetat
• [ "Pinobanksin 3-O-acetate" ]
• Pinobanksin 3-acetate
• SCHEMBL2438615
• 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R-trans)-
• E87108
• (2R,3R)-pinobanksin 3-acetate
• (2R,3R)-5,7-Dihydroxy-4-oxo-2-phenylchroman-3-yl acetate
• CHEBI:80490
• [(2R,3R)-5,7-dihydroxy-4-oxo-2-phenyl-chroman-3-yl] acetate
• CS-0017723
• Q27149541
• AKOS030553614
• 4H-1-Benzopyran-4-one,3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-,(2R,3R)-
• CHEMBL1094265
• 3-O-Acetylpinobanksin; Pinobanksin 3-O-acetate; Pinobanksin 3-acetate
• DTXSID80200127
• (2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzopyran-4-one
• MS-24604
• (2R-trans)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzo pyran-4-one
• HY-N1854
• rac-Pinobanksin Acetate
• 52117-69-8
• (2R,3S)-Pinobanksin 3-acetate
• cis-3-Acetoxy-5,7-dihydroxyflavanone
• (-)-cis-3-Acetoxy-5,7-dihydroxyflavanone
• 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R,3R)-; 4H-1-Benzopyran-4-one, 3-(acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-, (2R-trans)-; (2R,3R)-3-(Acetyloxy)-2,3-dihydro-5,7-dihydroxy-2-phenyl-4H-1-benzopyran-4-one; (2R,
• DA-69989

• MDL： MFCD20260453
• Inchi： 1S/C17H14O6/c1-9(18)22-17-15(21)14-12(20)7-11(19)8-13(14)23-16(17)10-5-3-2-4-6-10/h2-8,16-17,19-20H,1H3/t16-,17+/m1/s1
• InChI Key： BJYHZSNSMVEQEH-SJORKVTESA-N
• SMILES： O1C2C=C(C=C(C=2C([C@@H]([C@H]1C1C=CC=CC=1)OC(C)=O)=O)O)O

Computed Properties

• Exact Mass: 314.07900
• Monoisotopic Mass: 314.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• Surface Charge: 0
• Tautomer Count: 21
• XLogP3: 2.8

Experimental Properties

• Color/Form: Powder
• Density: 1.46
• Boiling Point: 547.6°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.661
• PSA: 93.06000
• LogP: 2.34590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavanonols
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone